Cas no 15051-26-0 (Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis-)

• Product Name: Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis-
• CAS No: 15051-26-0
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 96517
• PubChem ID: 786365
• Update Time: 2025-04-18

Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis-
• 4-[4-(4-hydroxyphenoxy)phenoxy]phenol
• BDBM53447
• HMS1578P03
• AKOS016402779
• MLS-0348143.0001
• MLS001162917
• O-acyl oxime isatin derivative, 13
• SCHEMBL249169
• cid_786365
• CBDivE_012255
• CHEMBL1549870
• 4-[4-(4-oxidanylphenoxy)phenoxy]phenol
• 15051-26-0
• CBChromo1_000119
• Oprea1_843631
• 4,4'-[1,4-phenylenebis(oxy)]diphenol
• 4,4'-(1,4-Phenylenebis(oxy))diphenol
• DTXSID00354898
• HMS2829M11
• SMR000495822

• Inchi： 1S/C18H14O4/c19-13-1-5-15(6-2-13)21-17-9-11-18(12-10-17)22-16-7-3-14(20)4-8-16/h1-12,19-20H
• InChI Key： RLSMYIFSFZLJQZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C1C=CC(=CC=1)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92